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Compound of Interest

Compound Name: Sodium hydrogen adipate

Cat. No.: B101022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of monosodium adipate, also known as sodium hydrogen adipate. This document details the
chemical principles, experimental procedures, and analytical techniques required to produce
and verify this monobasic salt of adipic acid.

Introduction

Monosodium adipate (CeHoNaOa4) is the monosodium salt of adipic acid, a dicarboxylic acid of
significant industrial importance. While disodium adipate is more commonly referenced, the
monosodium salt presents unique properties due to the presence of a free carboxylic acid
group, making it a potentially valuable intermediate in organic synthesis and for applications
requiring specific pH buffering capacities. This guide outlines a detailed methodology for its
targeted synthesis and subsequent characterization.

Synthesis of Monosodium Adipate

The synthesis of monosodium adipate hinges on the principle of partial neutralization of adipic
acid. A precise 1:1 molar ratio of adipic acid to a sodium base, typically sodium hydroxide, is
crucial to favor the formation of the monosodium salt over the disodium salt.

Reaction Scheme

The reaction proceeds as a straightforward acid-base neutralization:
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HOOC-(CH2)a-COOH + NaOH — NaOOC-(CHz)a-COOH + Hz20

Experimental Protocol

Materials:

Adipic acid (CeH1004)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

pH indicator or pH meter
Procedure:

» Dissolution of Adipic Acid: In a reaction flask equipped with a magnetic stirrer, dissolve a
specific molar quantity of adipic acid in a suitable volume of deionized water. Gentle heating
may be applied to facilitate dissolution.

o Preparation of Sodium Hydroxide Solution: Prepare a standardized aqueous solution of
sodium hydroxide. The concentration should be accurately known to ensure precise
stoichiometric control.

» Neutralization: Slowly add exactly one molar equivalent of the sodium hydroxide solution to
the stirred adipic acid solution at room temperature. Monitor the pH of the reaction mixture
throughout the addition. The final pH should be controlled to be in the acidic range, indicative
of the formation of the monosodium salt.

* |solation of Monosodium Adipate:

o The resulting aqueous solution of monosodium adipate can be concentrated by rotary
evaporation to induce crystallization.

o Alternatively, the addition of a less polar solvent in which monosodium adipate is insoluble,
such as ethanol, can be used to precipitate the product.
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 Purification: The crude monosodium adipate crystals should be collected by vacuum filtration
and washed with a small amount of cold ethanol to remove any unreacted adipic acid or
residual sodium hydroxide.

e Drying: The purified crystals are then dried in a vacuum oven at a moderate temperature to
remove residual solvent.

Characterization of Monosodium Adipate

Thorough characterization is essential to confirm the identity and purity of the synthesized
monosodium adipate. The following techniques are recommended.

Physical Properties

Monosodium adipate is expected to be a white, odorless crystalline powder.[1] It is freely
soluble in water and also shows solubility in ethanol.[1]

Property Description

CAS Number 18996-34-4

Molecular Formula CeHsNaOa4

Molecular Weight 168.13 g/mol

Appearance White odorless powder

Solubility Freely soluble in water, soluble in ethanol

Spectroscopic Analysis

Infrared (IR) Spectroscopy:

The IR spectrum of monosodium adipate is expected to exhibit characteristic absorption bands
for both the carboxylate and the carboxylic acid functional groups.

e Abroad O-H stretching band from the carboxylic acid group (around 3000 cm2).

¢ Asharp C=0 stretching band from the carboxylic acid group (around 1700 cm™1).
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e An asymmetric and a symmetric stretching band for the carboxylate group (COO™) at
approximately 1600-1550 cm~* and 1400 cm™1, respectively.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum would be expected to show signals corresponding to the
methylene protons of the adipate backbone. The chemical shifts of the protons alpha to the
carboxyl and carboxylate groups would be distinct.

e 13C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbons
of the carboxylic acid and the carboxylate groups, in addition to the signals for the methylene
carbons.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of the adipate anion.

Thermal Analysis

Techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA) can be employed to determine the melting point and thermal stability of the synthesized
compound.

Workflow and Logic Diagrams

The following diagrams illustrate the synthesis and characterization workflow for monosodium
adipate.
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Caption: Synthesis and characterization workflow for monosodium adipate.
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Conclusion

This guide provides a foundational framework for the successful synthesis and comprehensive
characterization of monosodium adipate. The detailed experimental protocol and analytical
methodologies described herein are intended to support researchers and scientists in
producing and verifying this compound for various applications in drug development and
organic synthesis. Adherence to precise stoichiometric control during synthesis is paramount to
achieving a high purity of the desired monosodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.

Contact
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Ontario, CA 91761, United States
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